- Compounds, compositions, and methods for the treatment of inflammatory, degenerative, and neurodegenerative diseases, World Intellectual Property Organization, , ,
Cas no 123673-33-6 (17S-HpDHA)
17S-HpDHA structure
Product Name:17S-HpDHA
CAS No:123673-33-6
MF:C22H32O4
MW:360.487087249756
CID:4689900
PubChem ID:52921992
Update Time:2024-11-04
17S-HpDHA Chemical and Physical Properties
Names and Identifiers
-
- 17S-HpDHA
- 17(S)-HpDoHE
- Q60998617
- (17S)-HPDoHE
- 17(S)-HpDHA
- (17S)-HPDHA
- LMFA04000051
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-hydroperoxydocosahexaenoic acid
- CHEBI:136113
- HY-116124
- CS-0064077
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-hydroperoxydocosahexaenoic acid
- DTXSID401348023
- (17S)-hydroperoxy-(4Z,7Z,10Z,13Z,15E,19Z)-docosahexaenoic acid
- 17S-hydroperoxy-4Z,7Z,10Z,13Z,15E,19Z-docosahexaenoic acid
- J-004971
- 123673-33-6
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-Hydroperoxy-4,7,10,13,15,19-docosahexaenoic acid
- SCHEMBL12512874
- 17(S)-Hp-DHA
- PD021475
- (4Z,7Z,10Z,13Z,15E,17S,19Z)-17-hydroperoxydocosa-4,7,10,13,15,19-hexaenoic acid
-
- Inchi： 1S/C22H32O4/c1-2-3-15-18-21(26-25)19-16-13-11-9-7-5-4-6-8-10-12-14-17-20-22(23)24/h3,5-8,11-16,19,21,25H,2,4,9-10,17-18,20H2,1H3,(H,23,24)/b7-5-,8-6-,13-11-,14-12-,15-3-,19-16+/t21-/m0/s1
- InChI Key： BNHQALRBDJVUQB-YTQNUIGOSA-N
- SMILES： O([C@H](/C=C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)C/C=C\CC)O
Computed Properties
- Exact Mass: 360.23005950g/mol
- Monoisotopic Mass: 360.23005950g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 26
- Rotatable Bond Count: 15
- Complexity: 510
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 6
- Undefined Bond Stereocenter Count: 0
- XLogP3: 5.1
- Topological Polar Surface Area: 66.8
17S-HpDHA Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Larodan | 12-2206-39-100ug |
17(S)-hydroperoxy-4(E),7(Z),10(Z),13(Z),15(Z),19(Z)-docosahexaenoic acid |
123673-33-6 | >98% | 100ug |
€532.00 | 2023-09-19 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66192-25ug |
17(S)-HpDHA |
123673-33-6 | 98% | 25ug |
￥1467.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66192-50ug |
17(S)-HpDHA |
123673-33-6 | 98% | 50ug |
￥2694.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66192-100ug |
17(S)-HpDHA |
123673-33-6 | 98% | 100ug |
￥5088.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci66192-250ug |
17(S)-HpDHA |
123673-33-6 | 98% | 250ug |
￥10220.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-220655-25µg |
17(S)-HpDoHE, |
123673-33-6 | 25µg |
￥903.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220655A-50µg |
17(S)-HpDoHE, |
123673-33-6 | 50µg |
￥1715.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220655-25 µg |
17(S)-HpDoHE, |
123673-33-6 | 25µg |
￥903.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-220655A-50 µg |
17(S)-HpDoHE, |
123673-33-6 | 50µg |
￥1,715.00 | 2023-07-10 | ||
| Larodan | 12-2206-39-100g |
17(S)-hydroperoxy-4(E),7(Z),10(Z),13(Z),15(Z),19(Z)-docosahexaenoic acid |
123673-33-6 | >98% | 100g |
€570.00 | 2025-03-07 |
17S-HpDHA Production Method
Production Method 1
Reaction Conditions
1.1 12 - 16 h
Reference
17S-HpDHA Raw materials
17S-HpDHA Preparation Products
17S-HpDHA Related Literature
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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